Cas no 127116-19-2 (2-(4-(6-chloro-2-methylpyrimidin-4-yl)piperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-(6-chloro-2-methylpyrimidin-4-yl)piperazin-1-yl)ethan-1-ol
• CAS No: 127116-19-2
• MF: C₁₁H₁₇ClN₄O
• MW: 256.731880903244
• MDL: MFCD17084928
• CID: 98310
• PubChem ID: 14479558
• Update Time: 2025-04-18

2-(4-(6-chloro-2-methylpyrimidin-4-yl)piperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-(6-chloro-2-methyl-4-pyrimidinyl)-
• 2-[4-(6-Chloro-2-methylpyrimidin-4-yl)piperazin-1-yl]ethanol
• 2-(4-(6-chloro-2-methylpyrimidin-4-yl)piperazin-1-yl)ethanol
• 2-[4-(6-chloro-2-methyl-pyrimidin-4-yl)-piperazin-1-yl]-ethanol
• 2-(4-(6-chloro-2-methylpyrimidin-4-yl)piperazin-1-yl)ethan-1-ol
• AKOS011769735
• BS-50371
• CS-0151373
• SCHEMBL1682840
• NIIXBFHSTHMFFD-UHFFFAOYSA-N
• MFCD17084928
• D82852
• 1-Piperazineethanol, 4-(6-chloro-2-methyl-4-pyrimidinyl)-
• 127116-19-2
• 1-Piperazineethanol, 4-(6-chloro-2-methyl-4-pyrimidinyl)-; 2-[4-(6-Chloro-2-methylpyrimidin-4-yl)piperazin-1-yl]ethanol
• F1967-4665
• DB-354790

• MDL： MFCD17084928
• Inchi： 1S/C11H17ClN4O/c1-9-13-10(12)8-11(14-9)16-4-2-15(3-5-16)6-7-17/h8,17H,2-7H2,1H3
• InChI Key： NIIXBFHSTHMFFD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 256.10931
• Monoisotopic Mass: 256.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines